Cas no 80616-57-5 (N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide)

N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide structure
80616-57-5 structure
Product Name:N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide
CAS No:80616-57-5
MF:C8H13N5O2
MW:211.221120595932
CID:985887
PubChem ID:332816
Update Time:2025-04-20

N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-(propanoylamino)-1H-1,2,4-triazol-5-yl]propanamide
    • 80616-57-5
    • NSC-332060
    • N-[5-(PROPANOYLAMINO)-2H-1,2,4-TRIAZOL-3-YL]PROPANAMIDE
    • DTXSID70318508
    • NSC332060
    • DS-011930
    • N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide
    • Inchi: 1S/C8H13N5O2/c1-3-5(14)9-7-11-8(13-12-7)10-6(15)4-2/h3-4H2,1-2H3,(H3,9,10,11,12,13,14,15)
    • InChI Key: MROIRCYPAFUJAB-UHFFFAOYSA-N
    • SMILES: O=C(CC)NC1=NC(=NN1)NC(CC)=O

Computed Properties

  • Exact Mass: 211.10692467g/mol
  • Monoisotopic Mass: 211.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 99.8Ų
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